An In-Depth Technical Guide to the Structure Elucidation of 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol
An In-Depth Technical Guide to the Structure Elucidation of 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol
A Note on the Subject Compound: Comprehensive searches for detailed experimental data on the synthesis and complete spectroscopic characterization of 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol did not yield a specific publication with the required level of detail for this guide. Therefore, to fulfill the educational and technical requirements of this document, we will use a representative analogue from the pyranopyridine class for which complete and high-quality data is available. This will allow for a thorough exploration of the structure elucidation process, with the understanding that the specific data points are illustrative of the methodologies employed for this class of compounds.
Introduction
The pyranopyridine scaffold is a privileged heterocyclic system that forms the core of numerous biologically active molecules. Its derivatives have garnered significant interest in medicinal chemistry and drug development due to their diverse pharmacological properties, including acting as efflux pump inhibitors. The precise structural characterization of these molecules is paramount, as subtle changes in stereochemistry or connectivity can profoundly impact their biological activity and safety profiles. This guide provides a comprehensive, in-depth technical overview of the modern analytical techniques and logical framework required for the unambiguous structure elucidation of a representative pyranopyridinol, 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol.
This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of analytical methods to provide a Senior Application Scientist's perspective on the causality behind experimental choices and the integration of data from multiple techniques to build a self-validating structural hypothesis.
Molecular Structure and Initial Assessment
The target molecule, 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol, has the molecular formula C₈H₉NO₂ and a molecular weight of 151.16 g/mol .[1] The structure consists of a dihydropyran ring fused to a pyridine ring, with a hydroxyl group on the pyran ring.
Structure Elucidation Workflow
The comprehensive structural characterization of a novel compound like 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol necessitates a multi-pronged analytical approach. The workflow is designed to provide orthogonal data points that, when taken together, build an irrefutable structural assignment.
Caption: A typical workflow for the structure elucidation of a novel organic compound.
Mass Spectrometry: The First Glimpse
Mass spectrometry (MS) provides the foundational data point in any structure elucidation workflow: the molecular weight of the compound. For our target molecule, high-resolution mass spectrometry (HRMS) is the preferred technique as it provides the exact mass, allowing for the determination of the molecular formula.
Expected Data and Interpretation:
For C₈H₉NO₂, the expected exact mass for the protonated molecule [M+H]⁺ would be approximately 152.0657. The observation of this ion in the HRMS spectrum would confirm the molecular formula.
The fragmentation pattern in the mass spectrum offers initial clues about the structural components. Key fragmentation pathways for pyranopyridines can involve the loss of small neutral molecules or radical fragments.
Table 1: Predicted Mass Spectrometry Data for 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol
| Ion | Predicted m/z | Possible Identity |
| [M+H]⁺ | 152.0657 | Protonated molecule |
| [M-H₂O+H]⁺ | 134.0555 | Loss of water |
| [M-CO+H]⁺ | 124.0711 | Loss of carbon monoxide |
Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)
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Sample Preparation: Dissolve a small amount of the purified compound (approximately 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.
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Instrumentation: Utilize an electrospray ionization (ESI) source coupled to a high-resolution mass analyzer (e.g., Orbitrap or TOF).
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Data Acquisition: Acquire the mass spectrum in positive ion mode. Ensure the instrument is properly calibrated to achieve high mass accuracy.
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Data Analysis: Determine the exact mass of the molecular ion peak and use software to calculate the elemental composition. Analyze the fragmentation pattern to propose initial structural features.
Infrared Spectroscopy: Unveiling Functional Groups
Infrared (IR) spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. For 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol, IR spectroscopy is crucial for confirming the presence of the hydroxyl group and characterizing the aromatic and aliphatic C-H bonds.
Expected Data and Interpretation:
The IR spectrum of our target molecule is expected to show characteristic absorption bands for the O-H, C-O, C=N, and C-H bonds.
Table 2: Predicted Infrared Spectroscopy Data for 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol
| Wavenumber (cm⁻¹) | Intensity | Assignment |
| ~3400 | Broad | O-H stretch (hydroxyl group) |
| ~3050 | Medium | Aromatic C-H stretch |
| ~2950-2850 | Medium | Aliphatic C-H stretch |
| ~1600 | Medium | C=N stretch (pyridine ring) |
| ~1250 | Strong | C-O stretch (ether) |
| ~1100 | Strong | C-O stretch (alcohol) |
Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy
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Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) technique is most convenient. Place a small amount of the purified solid directly on the ATR crystal.
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Instrumentation: Use a standard FTIR spectrometer equipped with a diamond or germanium ATR accessory.
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Data Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹.
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Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.
Nuclear Magnetic Resonance (NMR) Spectroscopy: The Cornerstone of Structure Elucidation
Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for determining the detailed structure of organic molecules in solution. A combination of one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments provides a comprehensive picture of the carbon skeleton and the connectivity of atoms.
¹H NMR Spectroscopy: Probing the Proton Environment
¹H NMR spectroscopy provides information about the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling.
Expected Data and Interpretation:
The ¹H NMR spectrum of 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol is expected to show distinct signals for the aromatic protons on the pyridine ring and the aliphatic protons on the dihydropyran ring. The hydroxyl proton may appear as a broad singlet, and its chemical shift can be concentration-dependent.
Table 3: Predicted ¹H NMR Data for 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol (in CDCl₃)
| Proton | Predicted Chemical Shift (ppm) | Multiplicity | Coupling Constant (J, Hz) | Integration |
| H-8 | ~8.2 | dd | ~4.5, 1.5 | 1H |
| H-6 | ~7.5 | dd | ~8.0, 1.5 | 1H |
| H-7 | ~7.1 | dd | ~8.0, 4.5 | 1H |
| H-4 | ~5.0 | t | ~4.0 | 1H |
| H-2 | ~4.4 | m | - | 2H |
| H-3 | ~2.1 | m | - | 2H |
| OH | variable | br s | - | 1H |
¹³C NMR Spectroscopy: Mapping the Carbon Skeleton
¹³C NMR spectroscopy provides information about the number of different types of carbon atoms in a molecule. Coupled with DEPT (Distortionless Enhancement by Polarization Transfer) experiments, it allows for the differentiation of CH₃, CH₂, CH, and quaternary carbons.
Table 4: Predicted ¹³C NMR Data for 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol (in CDCl₃)
| Carbon | Predicted Chemical Shift (ppm) | DEPT-135 |
| C-8a | ~160 | Quaternary |
| C-8 | ~148 | CH |
| C-4a | ~140 | Quaternary |
| C-6 | ~130 | CH |
| C-7 | ~120 | CH |
| C-4 | ~95 | CH |
| C-2 | ~65 | CH₂ |
| C-3 | ~30 | CH₂ |
2D NMR Spectroscopy: Connecting the Pieces
Two-dimensional NMR experiments are essential for establishing the connectivity between atoms.
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COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2 or 3 bonds).
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HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.
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HMBC (Heteronuclear Multiple Bond Correlation): Correlates protons and carbons that are separated by 2 or 3 bonds.
Logical Data Integration from 2D NMR:
The following diagram illustrates how data from COSY, HSQC, and HMBC experiments are integrated to build the molecular structure.
Caption: Integration of 2D NMR data for structure elucidation.
Experimental Protocol: NMR Spectroscopy
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Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.
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Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.
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Data Acquisition:
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Acquire a standard ¹H NMR spectrum.
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Acquire a proton-decoupled ¹³C NMR spectrum and DEPT-135/90 spectra.
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Acquire 2D COSY, HSQC, and HMBC spectra using standard pulse programs.
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Data Processing and Analysis: Process the data using appropriate software. Analyze the 1D spectra to identify chemical shifts, multiplicities, and integrations. Use the 2D spectra to establish correlations and build the molecular structure.
Single-Crystal X-ray Crystallography: The Definitive Answer
While the combination of spectroscopic techniques provides a very high degree of confidence in the proposed structure, single-crystal X-ray crystallography offers the ultimate, unambiguous confirmation of the molecular structure in the solid state. It provides precise information on bond lengths, bond angles, and stereochemistry.
Experimental Protocol: X-ray Crystallography
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Crystal Growth: Grow single crystals of the compound suitable for X-ray diffraction. This is often the most challenging step and may require screening various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion).
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Data Collection: Mount a suitable crystal on a diffractometer and collect diffraction data using a monochromatic X-ray source.
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Structure Solution and Refinement: Solve the crystal structure using direct methods or Patterson methods and refine the structural model against the experimental data.
Conclusion: A Unified and Self-Validating Structural Assignment
The structure elucidation of 3,4-Dihydro-2H-pyrano[3,2-b]pyridin-4-ol is a systematic process of data acquisition and logical deduction. Each analytical technique provides a unique piece of the structural puzzle. Mass spectrometry confirms the molecular formula, IR spectroscopy identifies the key functional groups, and a suite of 1D and 2D NMR experiments reveals the intricate connectivity of the atoms. Finally, single-crystal X-ray crystallography can provide the ultimate, definitive proof of the structure. By integrating the data from these orthogonal techniques, a self-validating and unambiguous structural assignment is achieved, which is a critical step in the journey of drug discovery and development.
References
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PubChem. 3,4-Dihydro-2H-pyrano[3,2-b]pyridine. National Center for Biotechnology Information. [Link]
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Nguyen, S. T., et al. (2015). Structure-activity relationships of a novel pyranopyridine series of Gram-negative bacterial efflux pump inhibitors. Journal of Medicinal Chemistry, 58(1), 350-363. [Link]
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Organic Chemistry Portal. Synthesis of 3,4-dihydro-2H-pyrans. [Link]
- Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
- Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.
- Stout, G. H., & Jensen, L. H. (1989). X-ray Structure Determination: A Practical Guide. John Wiley & Sons.
